methyl {[3-(5-chloro-2-methoxyphenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]thio}acetate

• IUPAC Name: methyl 2-[3-(5-chloro-2-methoxyphenyl)-4-oxoquinazolin-2-yl]sulfanylacetate
• InChI: InChI=1S/C18H15ClN2O4S/c1-24-15-8-7-11(19)9-14(15)21-17(23)12-5-3-4-6-13(12)20-18(21)26-10-16(22)25-2/h3-9H,10H2,1-2H3
• InChI Key: IZJZUJWFEWIBQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)OC
• Molecular Formula: C18H15ClN2O4S
• Molecular Weight: 390.8 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a quinazolinyl ring, a thioacetate group, and a methoxyphenyl group. These groups are common in many bioactive molecules and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups and rings. The quinazolinyl ring, in particular, is a common feature in many bioactive molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The functional groups present in the molecule, such as the thioacetate and the methoxyphenyl group, would likely be involved in these reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures have a wide range of biological activities, such as anti-inflammatory, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would be necessary to ensure safety.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities and the development of synthesis methods. Given the wide range of activities exhibited by similar compounds, this compound could have potential applications in fields like medicinal chemistry and pharmaceuticals.